Cas no 853297-57-1 (Benzenamine, 4-[1,4'-bipiperidin]-1'-yl-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-[1,4'-bipiperidin]-1'-yl-3-(trifluoromethyl)-
• CAS No: 853297-57-1
• MF: C₁₇H₂₄F₃N₃
• MW: 327.387774467468
• CID: 1836642
• PubChem ID: 59864184
• Update Time: 2025-04-21

Benzenamine, 4-[1,4'-bipiperidin]-1'-yl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[1,4'-bipiperidin]-1'-yl-3-(trifluoromethyl)-
• SCHEMBL4937299
• 4-[1,4']bipiperidinyl-1'-yl-3-trifluoromethyl-phenylamine
• 853297-57-1
• DB-182910
• 3-(Trifluoromethyl)-4-(4-(piperidin-1-yl)piperidin-1-yl)benzenamine

• Inchi： 1S/C17H24F3N3/c18-17(19,20)15-12-13(21)4-5-16(15)23-10-6-14(7-11-23)22-8-2-1-3-9-22/h4-5,12,14H,1-3,6-11,21H2
• InChI Key： IQDBHROKKUGDIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCC(CC1)N1CCCCC1)N)(F)F

Computed Properties

• Exact Mass: 327.19223226g/mol
• Monoisotopic Mass: 327.19223226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.5Ų